![molecular formula C16H12F3N3O B2767716 4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone CAS No. 303995-58-6](/img/structure/B2767716.png)
4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone
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Description
4-{[3-(Trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone, also known as TFAM-P, is a novel small molecule that has recently been developed for use in laboratory experiments and scientific research. It is a synthetic compound that is composed of three fluorinated aromatic rings with a nitrogen atom at the center. TFAM-P has been shown to have a variety of biological activities, including antioxidant and anti-inflammatory effects. It is also known to have potential applications in the treatment of various diseases.
Scientific Research Applications
Heterocyclic Compounds and Biological Significance
4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone is a notable structure in the realm of medicinal chemistry, especially in the context of triazine and triazole derivatives. These compounds, including triazines, are recognized for their wide range of biological activities, serving as antibacterial, antifungal, anti-cancer, antiviral, and anti-inflammatory agents. The structural versatility of these compounds allows for the synthesis of various derivatives with potent pharmacological properties, highlighting the importance of such heterocyclic cores in drug development (Verma, Sinha, & Bansal, 2019) (Ferreira et al., 2013).
Fluorescent Chemosensors
4-Methyl-2,6-diformylphenol (DFP) based compounds, sharing structural motifs with 4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone, have been utilized in the development of fluorescent chemosensors. These chemosensors are capable of detecting a variety of analytes, showcasing high selectivity and sensitivity. The dual formyl groups present in these structures offer significant opportunities to modulate sensing capabilities, making them valuable tools in chemical sensing and environmental monitoring applications (Roy, 2021).
Antimicrobial and Anticorrosive Applications
Compounds like phthalocyanine, which share similar heterocyclic characteristics with 4-{[3-(trifluoromethyl)anilino]methyl}-1(2H)-phthalazinone, have been studied for their antimicrobial properties and potential as corrosion inhibitors. These studies reflect the broader applicability of such compounds in protecting materials against degradation and their utility in developing new antimicrobial strategies (Verma et al., 2021).
properties
IUPAC Name |
4-[[3-(trifluoromethyl)anilino]methyl]-2H-phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F3N3O/c17-16(18,19)10-4-3-5-11(8-10)20-9-14-12-6-1-2-7-13(12)15(23)22-21-14/h1-8,20H,9H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODFUMZBGOYJHIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NNC2=O)CNC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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